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Compound of Interest

Compound Name: Phthalimide, potassium salt

Cat. No.: B7805150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of the chemical identifier and safety data for

potassium phthalimide. The primary focus of this document is to present a consolidated and

comprehensive safety profile to inform researchers, scientists, and professionals in drug

development about the potential hazards associated with the handling and use of this

compound. All quantitative data are summarized in structured tables for ease of reference.

Furthermore, this guide outlines the general experimental methodologies for key toxicological

endpoints and includes a graphical representation of a standard chemical hazard assessment

workflow.

Chemical Identification
Potassium phthalimide is the potassium salt of phthalimide. It is a commercially available

reagent, commonly appearing as fluffy, very pale yellow crystals, and is widely utilized in

organic synthesis, most notably in the Gabriel synthesis of primary amines.[1]
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Identifier Value

Chemical Name Potassium Phthalimide

CAS Number 1074-82-4[2][3][4][5]

Molecular Formula C₈H₄KNO₂[2][4][5]

Molecular Weight 185.22 g/mol [2][4][5]

Synonyms
1,3-Dihydro-1,3-dioxoisoindole potassium salt,

Phthalimide potassium salt[2][3]

Safety and Hazard Information
Potassium phthalimide is classified as an irritant. The primary hazards are associated with skin

and eye contact, and inhalation of dust particles.[2][3][6]

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following classification for potassium phthalimide:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[2]

[4][5]

Serious Eye Damage/Eye

Irritation
2A / 2

H319: Causes serious eye

irritation[2][4][5]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[2][6]

Toxicological Data
Comprehensive acute toxicity data for potassium phthalimide is not readily available in the

public domain. Safety Data Sheets consistently report the LD50 (lethal dose, 50%) and LC50

(lethal concentration, 50%) as "not available".[3][7]
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Parameter Route Species Value

LD50 Oral Not Reported Not Available[3][7]

LD50 Dermal Not Reported Not Available[3][7]

LC50 Inhalation Not Reported Not Available[3][7]

Physical and Chemical Safety Data
Property Value

Appearance White to pale yellow powder/crystals[1]

Odor Odorless

Melting Point >300 °C (>572 °F)[3]

Flash Point Not Available

Solubility Soluble in water[3]

Stability
Stable under normal conditions, but moisture

sensitive[3][8]

Incompatible Materials Strong oxidizing agents, strong acids[8]

Hazardous Decomposition Products
Nitrogen oxides (NOx), Carbon monoxide (CO),

Carbon dioxide (CO₂)

Experimental Protocols
While specific experimental reports on the toxicology of potassium phthalimide are not detailed

in publicly accessible literature, the classification of this chemical as a skin and eye irritant is

based on standardized testing protocols, such as those established by the Organisation for

Economic Co-operation and Development (OECD). The following are generalized

methodologies representative of the studies that would have been conducted.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
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This test is designed to assess the potential of a substance to cause skin irritation or corrosion.

Test System: Healthy, young adult albino rabbits are typically used. The fur on the dorsal

area of the trunk is clipped 24 hours before the test.

Procedure: A single dose of 0.5 grams of the test substance is applied to a small area of the

skin (approximately 6 cm²) and covered with a gauze patch. Untreated skin of the animal

serves as a control. The exposure period is typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is examined for

signs of erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and

72 hours, and up to 14 days). The severity of the skin reactions is scored.

Conclusion: If the substance produces reversible inflammatory changes, it is classified as an

irritant. If it causes irreversible tissue damage, it is classified as corrosive.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test evaluates the potential of a substance to cause eye irritation or damage.

Test System: Healthy, adult albino rabbits with no pre-existing eye defects are used.

Procedure: A single dose of the test substance (e.g., 0.1 mL of a solution or 0.1 g of a solid)

is applied into the conjunctival sac of one eye of the animal. The other eye remains untreated

and serves as a control.

Observation: The eyes are examined for signs of corneal opacity, iritis, and conjunctival

redness and swelling at 1, 24, 48, and 72 hours after application. The severity of the lesions

is scored. The reversibility of any observed effects is also assessed over a period of up to 21

days.

Conclusion: The substance is classified as an irritant or a substance causing serious eye

damage based on the severity and reversibility of the observed ocular lesions.
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The following diagram illustrates a general workflow for assessing the hazards of a chemical

substance like potassium phthalimide.

General Chemical Hazard Assessment Workflow

Chemical Identification
(CAS, Name, Structure)

Literature Review &
Data Gathering

(SDS, Databases)

Physicochemical Properties Toxicological Hazard Assessment

Hazard Classification
(GHS)

Acute Toxicity
(Oral, Dermal, Inhalation)

Irritation/Corrosion
(Skin, Eye) Sensitization Repeated Dose Toxicity Mutagenicity Carcinogenicity Reproductive Toxicity

Risk Assessment &
Safe Handling Procedures

Click to download full resolution via product page

Caption: General Chemical Hazard Assessment Workflow.

Handling and Storage Recommendations
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Given the hazardous properties of potassium phthalimide, the following handling and storage

procedures are recommended:

Engineering Controls: Use in a well-ventilated area, preferably in a fume hood, to minimize

dust inhalation.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If dust is generated, use a NIOSH-approved particulate respirator.

Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust. Wash hands

thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents and strong acids. Protect

from moisture.

First Aid Measures
In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

In case of skin contact: Immediately flush skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Get medical attention if irritation develops.

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.

Conclusion
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Potassium phthalimide (CAS No. 1074-82-4) is a valuable reagent in organic synthesis.

However, it is classified as a skin, eye, and respiratory irritant. While comprehensive acute

toxicity data (LD50/LC50) are not publicly available, the existing hazard classifications

necessitate careful handling and the use of appropriate personal protective equipment.

Researchers and laboratory personnel should adhere to the safety precautions outlined in this

guide and the substance's Safety Data Sheet to minimize exposure and ensure a safe working

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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